Cas no 1249486-04-1 (1-(bromomethyl)-1-(4-methylpentan-2-yl)oxycyclohexane)

1-(Bromomethyl)-1-(4-methylpentan-2-yl)oxycyclohexane is a brominated cyclohexane derivative featuring a functionalized ether linkage. This compound is of interest in synthetic organic chemistry due to its reactive bromomethyl group, which facilitates further alkylation or substitution reactions. The presence of the 4-methylpentan-2-yloxy moiety enhances its solubility in nonpolar solvents, making it suitable for use in hydrophobic reaction environments. Its structural complexity allows for applications in the synthesis of specialized intermediates, particularly in pharmaceuticals and agrochemicals. The compound’s stability under standard conditions ensures reliable handling and storage. Care should be taken due to the potential reactivity of the bromomethyl group, requiring appropriate safety measures during use.
1-(bromomethyl)-1-(4-methylpentan-2-yl)oxycyclohexane structure
1249486-04-1 structure
Product Name:1-(bromomethyl)-1-(4-methylpentan-2-yl)oxycyclohexane
CAS No:1249486-04-1
MF:C13H25BrO
MW:277.241003751755
CID:6016653
PubChem ID:62114035
Update Time:2025-05-19

1-(bromomethyl)-1-(4-methylpentan-2-yl)oxycyclohexane Chemical and Physical Properties

Names and Identifiers

    • 1-(bromomethyl)-1-(4-methylpentan-2-yl)oxycyclohexane
    • Cyclohexane, 1-(bromomethyl)-1-(1,3-dimethylbutoxy)-
    • EN300-1135231
    • 1-(bromomethyl)-1-[(4-methylpentan-2-yl)oxy]cyclohexane
    • 1-(Bromomethyl)-1-((4-methylpentan-2-yl)oxy)cyclohexane
    • 1249486-04-1
    • AKOS011393981
    • CS-0278876
    • Inchi: 1S/C13H25BrO/c1-11(2)9-12(3)15-13(10-14)7-5-4-6-8-13/h11-12H,4-10H2,1-3H3
    • InChI Key: UELFIWNRZIYWAE-UHFFFAOYSA-N
    • SMILES: C1(CBr)(OC(C)CC(C)C)CCCCC1

Computed Properties

  • Exact Mass: 276.10888g/mol
  • Monoisotopic Mass: 276.10888g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 5
  • Complexity: 173
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 9.2Ų

Experimental Properties

  • Density: 1.12±0.1 g/cm3(Predicted)
  • Boiling Point: 300.1±15.0 °C(Predicted)

1-(bromomethyl)-1-(4-methylpentan-2-yl)oxycyclohexane Pricemore >>

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Additional information on 1-(bromomethyl)-1-(4-methylpentan-2-yl)oxycyclohexane

Research Brief on 1249486-04-1 and 1-(bromomethyl)-1-(4-methylpentan-2-yl)oxycyclohexane in Chemical Biology and Pharmaceutical Applications

The compound with CAS number 1249486-04-1 and the specific product name 1-(bromomethyl)-1-(4-methylpentan-2-yl)oxycyclohexane have recently garnered attention in the field of chemical biology and pharmaceutical research. These molecules are of particular interest due to their potential applications in drug discovery, medicinal chemistry, and as intermediates in the synthesis of more complex bioactive compounds. This research brief aims to summarize the latest findings and developments related to these compounds, providing insights into their synthesis, properties, and potential applications.

Recent studies have focused on the synthetic pathways for 1-(bromomethyl)-1-(4-methylpentan-2-yl)oxycyclohexane, highlighting its role as a versatile building block in organic synthesis. Researchers have reported efficient methods for its preparation, often involving the bromination of precursor molecules under controlled conditions. The bromomethyl group in this compound makes it a valuable intermediate for further functionalization, enabling the creation of diverse molecular architectures with potential pharmacological activities.

In the context of drug discovery, 1249486-04-1 has been investigated for its potential as a scaffold in the development of novel therapeutic agents. Preliminary studies suggest that derivatives of this compound may exhibit interesting biological activities, particularly in targeting specific enzymes or receptors involved in disease pathways. Computational modeling and in vitro assays have been employed to explore these possibilities, with some promising results indicating moderate binding affinities to certain biological targets.

The physicochemical properties of these compounds have also been a subject of recent research. Investigations into their stability, solubility, and reactivity profiles have provided valuable information for their handling and potential formulation in pharmaceutical applications. These studies are particularly important for understanding the compound's behavior in biological systems and its suitability for further development as a drug candidate or research tool.

From a mechanistic perspective, researchers have begun to elucidate the molecular interactions of 1249486-04-1 and its derivatives with biological targets. Structural-activity relationship (SAR) studies are ongoing to optimize the compound's properties for specific applications. These efforts are supported by advanced analytical techniques including NMR spectroscopy, mass spectrometry, and X-ray crystallography when suitable crystals can be obtained.

In the broader context of chemical biology, these compounds are being explored as potential probes for studying biological systems. Their unique structural features make them candidates for use in photoaffinity labeling experiments or as components of chemical biology toolkits. Recent work has demonstrated their utility in modifying biomolecules and studying protein-ligand interactions.

Looking forward, the research community anticipates further exploration of these compounds in various therapeutic areas. Current investigations suggest potential applications in central nervous system disorders, inflammatory conditions, and possibly as antimicrobial agents. However, these potential applications remain preliminary, and substantial additional research will be required to validate these hypotheses and develop clinically relevant compounds based on these scaffolds.

In conclusion, 1249486-04-1 and 1-(bromomethyl)-1-(4-methylpentan-2-yl)oxycyclohexane represent interesting chemical entities with potential significance in pharmaceutical research and development. While much of the current work remains at the exploratory stage, the growing body of research suggests these compounds may offer valuable opportunities for drug discovery and chemical biology applications. Continued investigation into their synthesis, properties, and biological activities will be essential to fully realize their potential in the field.

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